1-Chloro-4-(4-chlorobutoxy)benzene

• Molecular Formula: C10H12Cl2O
• Molecular Weight: 219.10 g/mol
• IUPAC Name: 1-chloro-4-(4-chlorobutoxy)benzene
• InChI: InChI=1S/C10H12Cl2O/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
• InChI Key: BJBQMRZLIZKNKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCl)Cl

Description

1-Chloro-4-(4-chlorobutoxy)benzene is a useful research compound. Its molecular formula is C10H12Cl2O and its molecular weight is 219.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 L flask provided with a stirrer was charged with 128.6 g (1.0 mol) of p-chlorophenol (available from Tokyo Chemical Industry Co., Ltd.), 52.0 g (1.3 mols) of sodium hydroxide (available from Wako Pure Chemical Industries Ltd.), 152.4 g (1.2 mols) of 1,4-dichlorobutane (available from Tokyo Chemical Industry Co., Ltd.) and 300 g of water. The content was maintained at 80° C. for 4 hours. Then the reaction liquid was cooled to room temperature, and deposited NaCl, produced by side reaction, was filtered off. The organic phase was separated and subjected to distillation under reduced pressure to give 177.4 g of the target p-(4-chlorobutoxy)chlorobenzene (yield: 81%, purity: 98%).